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Compound of Interest

Compound Name: 3-Fluorocyclobutanamine

CAS No.: 1234616-60-4

Cat. No.: B578783

Get Quote

Executive Summary & Structural Context
3-Fluorocyclobutanamine represents a critical "F-scan" motif in modern drug discovery,

offering a bioisostere for cyclobutanamine with modulated basicity (

suppression via

-induction) and altered metabolic stability.

Unlike flexible alkyl chains, the cyclobutane core introduces significant conformational rigidity.

The 3-fluoro substitution creates a 1,3-relationship with the amine, leading to two distinct

diastereomers: cis and trans. Differentiating these isomers is the primary analytical challenge,

as their physicochemical properties (logP, solubility) and biological activities diverge

significantly.

Structural Isomerism
cis-Isomer: The amine and fluorine atoms reside on the same face of the puckered ring

(pseudo-diequatorial conformation is typically preferred to minimize 1,3-diaxial strain).
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trans-Isomer: The substituents reside on opposite faces (pseudo-axial/equatorial).

Mass Spectrometry (MS) Profiling
Objective: Confirm molecular weight and analyze fragmentation to verify the fluorinated core

integrity.

Ionization & Detection
Method: Electrospray Ionization (ESI) in Positive Mode (+ve).

Molecular Formula:

(Free Base, MW 89.11),

(HCl Salt, MW 125.57).

Target Ion:

m/z.

Fragmentation Pathway (MS/MS)
The fragmentation pattern is dominated by the high lability of the C-F bond and the stability of

the cyclobutyl cation.

[M+H]+ 
 m/z 90

[M - NH3]+ 
 m/z 73- NH3 (17 u)

[M - HF]+ 
 m/z 70

- HF (20 u) 
 (Characteristic)

C4H5+ 
 m/z 53Ring Opening

Click to download full resolution via product page

Figure 1:ESI-MS fragmentation pathway. The loss of HF (m/z 90 → 70) is diagnostic for alkyl

fluorides.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: Definitive structural elucidation and isomer assignment. Solvent: DMSO-

(preferred for HCl salts to prevent exchange broadening) or

(for free base).

A. F NMR: The Diagnostic Beacon
The fluorine signal is the starting point for analysis due to its isolation from the complex proton

region.

Chemical Shift:

to

ppm (relative to

).

Note: Monofluorinated cycloalkanes typically resonate in this high-field region.

Multiplicity: The signal appears as a wide multiplet (typically a doublet of quintets or similar

complex pattern) due to:

(Geminal): ~50–56 Hz.

(Vicinal): ~15–25 Hz (cis/trans dependent).

B. H NMR: The "Roofing" & Coupling Forest
The cyclobutane protons (

) exhibit higher-order coupling effects ("roofing") due to the rigid ring system and magnetic non-
equivalence.
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Proton
Environment

Shift (

, ppm)

Multiplicity &
Coupling (

)

Structural Insight

H-3 (Geminal to F) 4.80 – 5.30
dm (

Hz)

The wide doublet is

the most distinct

feature.

H-1 (Geminal to N) 3.20 – 3.60 m

Deshielded by amine;

complex splitting by

.

H-2/H-4 (Ring

)
1.90 – 2.80 m (Complex)

These protons are

chemically equivalent

in pairs but

magnetically non-

equivalent.

(Salt) 8.00 – 8.50 br s

Visible in DMSO-

; disappears in

.

C. C NMR: Carbon-Fluorine Coupling
The

C spectrum provides definitive proof of the fluorine position via C-F coupling constants (

).

C-3 (C-F):

ppm. Doublet,

Hz.

C-1 (C-N):
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ppm. Doublet,

Hz (Through-ring coupling is strong in cyclobutanes).

C-2/C-4 (

):

ppm. Doublet,

Hz.

Experimental Protocol: Isomer Assignment
Distinguishing cis from trans requires analyzing the specific coupling constants or NOE

correlations.
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Isomer Mixture / Pure Sample

1. Acquire 1H & 19F NMR

2. Measure 3J(H1-H3) 
 (Through-space coupling)

3. Run 1D NOE / 2D NOESY

NOE Correlation 
 H1 ↔ H3?

CIS Isomer 
 (H1/H3 on same face)

Strong NOE

TRANS Isomer 
 (H1/H3 on opposite faces)

Weak/No NOE

Click to download full resolution via product page

Figure 2:Workflow for stereochemical assignment. The 1,3-diaxial interaction in the cis-isomer

yields a strong NOE signal between the methine protons.

Isomer Differentiation Criteria
NOESY (Nuclear Overhauser Effect):

cis-3-Fluorocyclobutanamine: H1 and H3 are on the same face (pseudo-diaxial). A

strong NOE correlation is observed between H1 and H3.
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trans-3-Fluorocyclobutanamine: H1 and H3 are on opposite faces. No significant NOE is

observed between them.

Symmetry: Both isomers possess a plane of symmetry (

), rendering C2 and C4 equivalent in

C NMR. If more than 3 carbon signals appear, the sample is likely a mixture of
diastereomers.

Infrared (IR) Spectroscopy
Objective: Rapid functional group verification.

Frequency (

)
Vibration Mode Assignment

3300 – 3500 N-H Stretch

Primary Amine (

or

)

2850 – 2950 C-H Stretch Cyclobutane Ring

1580 – 1650 N-H Bend Amine Scissoring

1150 – 1250 C-F Stretch
Diagnostic Region (Strong,

sharp band)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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